Cas no 718596-54-4 ((R)-2-Amino-3-(2,5-dichlorophenyl)propanoic acid)

• Product Name: (R)-2-Amino-3-(2,5-dichlorophenyl)propanoic acid
• CAS No: 718596-54-4
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• MDL: MFCD07372016
• CID: 68683
• PubChem ID: 12050021
• Update Time: 2025-07-01

(R)-2-Amino-3-(2,5-dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(2,5-dichlorophenyl)propanoic acid
• (2R)-2-amino-3-(2,5-dichlorophenyl)propanoic acid
• 2,5-Dichloro-D-phenylalanine
• D-2,5-Dichlorophenylalanine
• H-D-PHE(2,5-DICL)-OH
• 718596-54-4
• AKOS016843668
• CS-0267983
• EN300-5560645
• DTXSID20476501
• MFCD07372016

• MDL： MFCD07372016
• Inchi： 1S/C9H9Cl2NO2/c10-6-1-2-7(11)5(3-6)4-8(12)9(13)14/h1-3,8H,4,12H2,(H,13,14)/t8-/m1/s1
• InChI Key： SDKIMTATYJGPBJ-MRVPVSSYSA-N
• SMILES： ClC1C=CC(=CC=1C[C@H](C(=O)O)N)Cl

Computed Properties

• Exact Mass: 233.00100
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 63.32000
• LogP: 2.64810
• Vapor Pressure: No data available

(R)-2-Amino-3-(2,5-dichlorophenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (R)-2-Amino-3-(2,5-dichlorophenyl)propanoic acid

Compound CAS No 718596-54-4: (R)-2-Amino-3-(2,5-Dichlorophenyl)Propanoic Acid

Compound CAS No 718596-54-4, also known as (R)-2-Amino-3-(2,5-Dichlorophenyl)Propanoic Acid, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential biological activities. In this article, we will delve into the chemical structure, synthesis, applications, and recent research findings related to this compound.

The chemical structure of (R)-2-Amino-3-(2,5-Dichlorophenyl)Propanoic Acid is characterized by a propanoic acid backbone with an amino group at the second carbon and a 2,5-dichlorophenyl group attached to the third carbon. The stereochemistry at the third carbon is R configuration, which plays a crucial role in determining its biological activity and selectivity. The presence of chlorine atoms on the phenyl ring introduces electronic effects that can influence the compound's reactivity and stability.

Recent studies have highlighted the potential of (R)-2-Amino-3-(2,5-Dichlorophenyl)Propanoic Acid in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with therapeutic potential. For instance, this compound has been used as a precursor for synthesizing analogs with anti-inflammatory, antioxidant, and anticancer properties.

The synthesis of (R)-2-Amino-3-(2,5-Dichlorophenyl)Propanoic Acid involves multi-step reactions that require precise control over stereochemistry and functional group transformations. One common approach involves the alkylation of an amino acid derivative followed by selective oxidation or reduction steps to achieve the desired configuration and functional groups.

In terms of applications, (R)-2-Amino-3-(2,5-Dichlorophenyl)Propanoic Acid has been utilized in peptide synthesis due to its amino acid-like structure. It serves as a versatile building block for constructing complex peptide sequences with tailored biological activities. Additionally, this compound has shown promise in materials science as a component in the development of novel polymers and coatings with enhanced mechanical and thermal properties.

Recent research has focused on optimizing the synthesis of (R)-2-Amino-3-(2,5-Dichlorophenyl)Propanoic Acid to improve yield and reduce costs while maintaining high stereochemical purity. Green chemistry approaches have been employed to minimize waste and environmental impact during the manufacturing process.

Furthermore, studies have explored the pharmacokinetic properties of (R)-2-Amino-3-(2,5-Dichlorophenyl)Propanoic Acid, including its absorption, distribution, metabolism, and excretion profiles in various biological systems. These investigations are critical for evaluating its suitability as a drug candidate or bioactive agent.

In conclusion, Compound CAS No 718596-54-4, or (R)-2-Amino-3-(2,5-Dichlorophenyl)Propanoic Acid, represents a valuable compound with diverse applications in chemistry and pharmacology. Its unique structural features and promising biological activities make it an attractive target for further research and development.